(Z)-N-(5,6-dimethoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2-nitrobenzamide
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Description
(Z)-N-(5,6-dimethoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2-nitrobenzamide is a useful research compound. Its molecular formula is C19H19N3O6S and its molecular weight is 417.44. The purity is usually 95%.
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Scientific Research Applications
Thiazolide Derivatives in Cancer Research
- Thiazolides and Apoptosis in Cancer Cells : Thiazolides, a novel class of anti-infectious agents, have demonstrated the ability to induce cell death in colon carcinoma cell lines. This suggests a potential application in cancer therapy. The study highlights the interaction of thiazolides with the detoxification enzyme GSTP1, which plays a crucial role in apoptosis induction in colorectal tumor cells. This finding opens up new avenues for cancer treatment research (Brockmann et al., 2014).
Chemical Synthesis and Modification
- Nitration of Benzothiazoles : Research on the nitration of benzothiazoles and subsequent reactions provides insights into the chemical synthesis and modification of compounds related to (Z)-N-(5,6-dimethoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2-nitrobenzamide. This research is significant for understanding the structural modifications and potential applications of similar compounds (Jackson et al., 2000).
Antimicrobial Applications
Thiazolide Derivatives in Antimicrobial Screening : Thiazolide derivatives have shown promise in antimicrobial screening, suggesting their potential application in treating microbial diseases. The antibacterial and antifungal properties of these compounds, especially against bacterial and fungal infections, are particularly noteworthy (Desai et al., 2013).
Thiazolides as Anti-Infective Drugs : Thiazolides, including nitazoxanide and other derivatives, have been recognized as effective against a range of pathogens, including viruses, bacteria, and protozoan parasites. Their broad-spectrum activity makes them a valuable asset in the field of anti-infective drug development (Hemphill et al., 2012).
Properties
IUPAC Name |
N-[5,6-dimethoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-2-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O6S/c1-26-9-8-21-14-10-15(27-2)16(28-3)11-17(14)29-19(21)20-18(23)12-6-4-5-7-13(12)22(24)25/h4-7,10-11H,8-9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNTZIJUBMRZLCO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1C2=CC(=C(C=C2SC1=NC(=O)C3=CC=CC=C3[N+](=O)[O-])OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.